Cas no 157172-92-4 (2-Cyclohexen-1-one,2-[1-[[(3-chloro-2-propen-1-yl)oxy]imino]propyl]-3-hydroxy-5-[1-(methylthio)cyclopropyl]-)

• Product Name: 2-Cyclohexen-1-one,2-[1-[[(3-chloro-2-propen-1-yl)oxy]imino]propyl]-3-hydroxy-5-[1-(methylthio)cyclopropyl]-
• CAS No: 157172-92-4
• MF: C₁₆H₂₂ClNO₃S
• MW: 343.868782520294
• CID: 187517
• PubChem ID: 135570588
• Update Time: 2025-04-19

2-Cyclohexen-1-one,2-[1-[[(3-chloro-2-propen-1-yl)oxy]imino]propyl]-3-hydroxy-5-[1-(methylthio)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,2-[1-[[(3-chloro-2-propen-1-yl)oxy]imino]propyl]-3-hydroxy-5-[1-(methylthio)cyclopropyl]-
• 2-[1-[[(E)-3-chloroprop-2-enoxy]amino]propylidene]-5-(1-methylsulfanylcyclopropyl)cyclohexane-1,3-dione
• 2-Cyclohexen-1-one, 2-(1-(((3-chloro-2-propenyl)oxy)imino)propyl)-3-hydroxy-5-(1-(methylthio)cyclopropyl)-
• 2-[1-[[(3-Chloro-2-propen-1-yl)oxy]imino]propyl]-3-hydroxy-5-[1-(methylthio)cyclopropyl]-2-cyclohexen-1-one
• 157172-92-4
• DTXSID401044136
• CGA 215684

• Inchi： 1S/C16H22ClNO3S/c1-3-12(18-21-8-4-7-17)15-13(19)9-11(10-14(15)20)16(22-2)5-6-16/h4,7,11,19H,3,5-6,8-10H2,1-2H3/b7-4+,18-12+
• InChI Key： IKMVTOQVNCOROX-ZTKKEOLVSA-N
• SMILES： Cl/C=C/CO/N=C(\CC)/C1C(CC(CC=1O)C1(CC1)SC)=O

Computed Properties

• Exact Mass: 343.10106
• Monoisotopic Mass: 343.100892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7
• XLogP3: 3

Experimental Properties

• Density: 1.24
• Boiling Point: 461.1°C at 760 mmHg
• Flash Point: 232.7°C
• Refractive Index: 1.566
• PSA: 55.4